molecular formula C13H20N2O3 B7534000 N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide

N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide

Cat. No. B7534000
M. Wt: 252.31 g/mol
InChI Key: VRYZOJINMZVMKC-UHFFFAOYSA-N
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Description

N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide, also known as MF3, is a chemical compound that has been the subject of scientific research in recent years. It is a furan derivative that has shown potential in various applications due to its unique properties. In

Mechanism of Action

The mechanism of action of N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide is not fully understood, but it is believed to act on the GABAergic system in the brain. GABA is an inhibitory neurotransmitter that plays a role in regulating anxiety and mood. N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide is thought to enhance the activity of GABA by binding to the GABA-A receptor, which leads to an increase in the inhibitory effect of GABA.
Biochemical and Physiological Effects
N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and depression-like behaviors. It has also been shown to improve cognitive function and memory. Additionally, N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide for lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide. One direction is to further investigate its potential in the treatment of neurodegenerative diseases. Another direction is to explore its potential in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Additionally, research could be conducted to optimize the synthesis method of N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide and improve its solubility in water.
Conclusion
In conclusion, N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide is a chemical compound that has shown potential in various scientific research applications. Its synthesis method involves the reaction between furan-3-carboxylic acid and 1-(2-methoxyethyl)piperidin-4-amine. N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide has been studied for its potential in the treatment of neurodegenerative diseases, reducing anxiety and depression, and improving cognitive function and memory. Its mechanism of action is thought to enhance the activity of GABA by binding to the GABA-A receptor. While there are advantages and limitations to using N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide in lab experiments, there are several future directions for research on this compound.

Synthesis Methods

The synthesis method of N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide involves the reaction between furan-3-carboxylic acid and 1-(2-methoxyethyl)piperidin-4-amine. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction yields N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide as a white solid, which can be purified through recrystallization.

Scientific Research Applications

N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide has been studied for its potential in various scientific research applications. One of the most promising applications is in the field of neuroscience. N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide has been shown to have neuroprotective effects, which makes it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It has also been studied for its potential in reducing anxiety and depression.

properties

IUPAC Name

N-[1-(2-methoxyethyl)piperidin-4-yl]furan-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O3/c1-17-9-7-15-5-2-12(3-6-15)14-13(16)11-4-8-18-10-11/h4,8,10,12H,2-3,5-7,9H2,1H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VRYZOJINMZVMKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCN1CCC(CC1)NC(=O)C2=COC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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